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Compound of Interest

Compound Name: tert-Butyl Tosylate

Cat. No.: B1588963 Get Quote

For Immediate Use by Laboratory Professionals

This document provides crucial safety protocols and logistical plans for the handling and

disposal of tert-Butyl Tosylate (CAS 4664-57-7). The following procedures are designed to

ensure the safety of researchers, scientists, and drug development professionals. Adherence to

these guidelines is mandatory to minimize risks associated with this chemical.

Hazard Identification and Personal Protective
Equipment (PPE)
tert-Butyl Tosylate is a chemical that requires careful handling due to its potential health

hazards. Based on the Globally Harmonized System of Classification and Labelling of

Chemicals (GHS), this substance is classified with the following hazards:

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Therefore, stringent adherence to Personal Protective Equipment (PPE) protocols is required at

all times when handling tert-Butyl Tosylate.
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Mandatory Personal Protective Equipment (PPE)
PPE Category Item Specifications

Eye Protection Safety Goggles

Chemical splash goggles

compliant with EN 166 or

NIOSH standards.

Hand Protection Chemical-resistant gloves

Nitrile or butyl rubber gloves.

Inspect for tears or holes

before each use.

Body Protection Laboratory Coat Standard laboratory coat.

Respiratory Protection Respirator

Use a NIOSH-approved

respirator with an organic

vapor cartridge if working

outside of a certified chemical

fume hood or if ventilation is

inadequate.

Operational Plan: Step-by-Step Handling
Procedures
All handling of tert-Butyl Tosylate must be conducted in a well-ventilated area, preferably

within a certified chemical fume hood.

Step 1: Preparation

Ensure the work area is clean and uncluttered.

Verify that an emergency eyewash station and safety shower are readily accessible.

Assemble all necessary equipment and reagents before handling the chemical.

Don all required PPE as specified in the table above.

Step 2: Handling

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b1588963?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1588963?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Avoid direct contact with the skin, eyes, and clothing.

Do not inhale vapors or mists.

Use only non-sparking tools if the substance is used in the presence of flammable solvents.

Keep the container tightly closed when not in use.

Step 3: Spill Cleanup

In case of a small spill, absorb the material with an inert absorbent material (e.g., sand,

vermiculite).

Collect the absorbed material into a designated, labeled hazardous waste container.

For large spills, evacuate the area and contact the appropriate emergency response team.

Disposal Plan
All waste containing tert-Butyl Tosylate must be treated as hazardous waste.

Step 1: Collection

Collect all tert-Butyl Tosylate waste, including contaminated consumables (e.g., gloves,

absorbent pads), in a clearly labeled, sealed, and compatible waste container.

Step 2: Neutralization (Recommended for liquid waste)

Under expert supervision and in a chemical fume hood, tert-Butyl Tosylate can be

neutralized through hydrolysis. This involves reacting it with a solution of sodium hydroxide

to form less hazardous compounds. This procedure should only be carried out by trained

personnel.

Step 3: Final Disposal

Dispose of the hazardous waste through your institution's designated hazardous waste

management program. Do not dispose of it down the drain or in regular trash.
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Quantitative Data Summary
Property Value

CAS Number 4664-57-7

Molecular Formula C₁₁H₁₆O₃S

Molecular Weight 228.31 g/mol

Boiling Point 322.8 ± 11.0 °C at 760 mmHg

Density 1.122 ± 0.06 g/cm³

Experimental Workflow Diagram
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Caption: Workflow for the safe handling and disposal of tert-Butyl Tosylate.
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To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
tert-Butyl Tosylate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1588963#personal-protective-equipment-for-
handling-tert-butyl-tosylate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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